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Cat. No.: B15355471

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-methyl-4-nitrothiazole, a
heterocyclic compound of interest in medicinal chemistry and materials science. The document
details its chemical and physical properties, provides a plausible synthetic route with a detailed
experimental protocol, and discusses its potential biological activities based on structurally
related compounds. This guide is intended to serve as a foundational resource for
professionals engaged in the research and development of novel therapeutic agents and
functional materials.

Chemical Identity and Properties

5-methyl-4-nitrothiazole is a substituted thiazole ring, a common scaffold in pharmaceutical
compounds. The presence of the nitro group, a strong electron-withdrawing group, significantly
influences the electronic properties and reactivity of the thiazole ring.
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Property Value Source
CAS Number 26213-86-5

Molecular Formula C4H4N202S [1]
Molecular Weight 144.15 g/mol [1]
IUPAC Name 5-methyl-4-nitro-1,3-thiazole
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Synthesis and Experimental Protocols

The synthesis of 5-methyl-4-nitrothiazole can be achieved through the direct nitration of 5-

methylthiazole. The regioselectivity of the nitration is directed by the methyl group. Below is a

representative experimental protocol adapted from established methods for the nitration of

substituted thiazoles.

Experimental Protocol: Nitration of 5-methylthiazole

Objective: To synthesize 5-methyl-4-nitrothiazole via electrophilic nitration.

Materials:

5-methylthiazole

» Concentrated sulfuric acid (98%)

e Fuming nitric acid (=90%)

e |ce

e Sodium bicarbonate solution (saturated)

o Ethyl acetate
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e Anhydrous magnesium sulfate
e Rotary evaporator

o Magnetic stirrer and stir bar

e Ice bath

e Separatory funnel

o Standard laboratory glassware
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-methylthiazole (1
equivalent) in concentrated sulfuric acid at 0 °C using an ice bath.

o Slowly add fuming nitric acid (1.1 equivalents) dropwise to the stirred solution, ensuring the
temperature does not rise above 10 °C.

» After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, carefully pour the mixture over crushed ice.

» Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution
until the pH is approximately 7.

» Extract the aqueous layer with ethyl acetate (3 x 50 mL).
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Synthetic workflow for 5-methyl-4-nitrothiazole.

Spectroscopic Data

The following table summarizes the expected spectroscopic characteristics for 5-methyl-4-
nitrothiazole, based on its structure and data from related nitrothiazole compounds.

Technique Expected Features

Strong absorptions for the nitro group (NO2)
asymmetric and symmetric stretching around
1550-1500 cm~* and 1390-1330 cm™1,

respectively.[2]

Infrared (IR) Spectroscopy

1H NMR Spect A singlet for the methyl protons (CHs) and a
ectrosco
’ i singlet for the proton on the thiazole ring.

Resonances for the three carbons of the
5C NMR Spect thiazole ring and one for the methyl group. The
ectrosco
P i carbon bearing the nitro group will be

significantly downfield.

A molecular ion peak corresponding to the exact

Mass Spectrometry (MS
P y (MS) mass of C4aHaN202S (144.00 g/mol ).

Reactivity and Safety

The thiazole ring is an electron-rich aromatic system, but the presence of the nitro group makes
it susceptible to nucleophilic attack. 5-methyl-4-nitrothiazole is expected to be incompatible
with strong acids, strong oxidizing agents, acid chlorides, and acid anhydrides.[2][3] Due to the
nitro group, it should be handled with caution as it may be explosive or irritating under certain
conditions. Standard personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, should be worn when handling this compound.

Potential Biological Activity and Applications
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While specific biological data for 5-methyl-4-nitrothiazole is not widely available, the broader
class of nitrothiazoles has well-documented pharmacological activities. Many 2-amino-5-
nitrothiazole derivatives are known for their antibacterial and antiparasitic properties.[4][5][6]

A prominent example is Nitazoxanide (NTZ), a broad-spectrum antiparasitic and antiviral drug.
The mechanism of action of NTZ involves the inhibition of pyruvate:ferredoxin oxidoreductase
(PFOR), an enzyme essential for anaerobic energy metabolism in certain protozoa and
bacteria.[4] It is plausible that 5-methyl-4-nitrothiazole and its derivatives could exhibit similar
inhibitory effects on PFOR or related pathways.

5-methyl-4-nitrothiazole
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Potential inhibition of the PFOR enzyme pathway.

The potential for 5-methyl-4-nitrothiazole to serve as a scaffold for novel drug development is
significant, particularly in the area of infectious diseases. Further research into its biological
activity, toxicity, and structure-activity relationships is warranted.

Conclusion

5-methyl-4-nitrothiazole is a heterocyclic compound with potential applications in medicinal
chemistry. This guide has provided essential technical information, including its chemical
properties, a detailed synthetic protocol, and an overview of its potential biological relevance
based on structurally similar compounds. The provided diagrams for the synthetic workflow and
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potential mechanism of action offer a clear visual representation for researchers. This
document serves as a starting point for further investigation into the properties and applications
of this and related nitrothiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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